N-butyl-5-(furan-2-yl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-butyl-5-(furan-2-yl)-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H20N4O2/c1-3-4-11-19-18(23)16-17(15-6-5-12-24-15)22(21-20-16)14-9-7-13(2)8-10-14/h5-10,12H,3-4,11H2,1-2H3,(H,19,23)
• InChI Key: HVGSIYRHCADITF-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)C)C3=CC=CO3
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-butyl-5-(furan-2-yl)-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, commonly known as 'butylated hydroxyanisole,' is a synthetic antioxidant that is widely used in the food and cosmetic industries. It is also used as a stabilizer for certain polymers and rubbers. In recent years, there has been a growing interest in the potential biomedical applications of this compound, particularly in the field of cancer research.

Scientific Research Applications

Synthesis and Biological Activities

The compound and its derivatives have been synthesized and evaluated for their potential in various biological applications. These include:

• Antibacterial, Antiurease, and Antioxidant Activities : A study detailed the synthesis of triazole derivatives, including compounds similar to the requested molecule, and evaluated their antibacterial, antiurease, and antioxidant activities. The research found that some synthesized compounds showed effective antiurease and antioxidant activities (Sokmen et al., 2014).

• Antimicrobial Activities : Another study synthesized azole derivatives starting from furan-2-carbohydrazide, leading to triazole compounds that were screened for antimicrobial activities. The findings suggested that some of these compounds displayed activity against tested microorganisms (Başoğlu et al., 2013).

• Thiol-Thione Tautomerism : Research on 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H [1,2,4] triazole-3-thiol explored their synthesis from furan-2-carboxylic acid hydrazide and discussed their thiol-thione tautomeric equilibrium (Koparır et al., 2005).

• Spectroscopic and Biological Study : A study on the synthesis of 3-(furan-2-yl)- [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives evaluated their antibacterial and antifungal activities, suggesting that these compounds may have potential pharmaceutical applications (Patel et al., 2015).